Cas no 109532-22-1 (Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-)

Ethanone,1-(2-amino-3-methylphenyl)-2-chloro- structure
109532-22-1 structure
Product Name:Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-
CAS No:109532-22-1
MF:C9H10ClNO
MW:183.634801387787
CID:128467
PubChem ID:10631328
Update Time:2025-04-18

Ethanone,1-(2-amino-3-methylphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-
    • 1-(2-amino-3-methylphenyl)-2-chloroethanone
    • Ethanone, 1-(2-amino-3-methylphenyl)-2-chloro- (9CI)
    • DTXSID10442694
    • 109532-22-1
    • 1-(2-AMINO-3-METHYLPHENYL)-2-CHLORO-ETHANONE
    • SCHEMBL7547154
    • Inchi: 1S/C9H10ClNO/c1-6-3-2-4-7(9(6)11)8(12)5-10/h2-4H,5,11H2,1H3
    • InChI Key: YRFVDEZFRYNBGG-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC=C(C)C=1N)=O

Computed Properties

  • Exact Mass: 183.0452
  • Monoisotopic Mass: 183.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
  • LogP: 2.57990
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